6-bromo-1-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
6-bromo-1-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C10H10BrF2N and its molecular weight is 262.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline involves the reaction of 1,2,3,4-tetrahydroisoquinoline with bromine and difluoromethyl bromide in the presence of a catalyst.", "Starting Materials": [ "1,2,3,4-tetrahydroisoquinoline", "Bromine", "Difluoromethyl bromide", "Catalyst" ], "Reaction": [ "1. Dissolve 1,2,3,4-tetrahydroisoquinoline in a suitable solvent.", "2. Add bromine dropwise to the solution with stirring until the solution turns yellow.", "3. Add difluoromethyl bromide dropwise to the solution with stirring.", "4. Add a catalyst to the solution and stir for several hours.", "5. Filter the solution to remove any solids.", "6. Concentrate the solution under reduced pressure.", "7. Purify the product by column chromatography." ] } | |
CAS No. |
1785182-73-1 |
Molecular Formula |
C10H10BrF2N |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
